Cas no 1934484-92-0 (1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1934484-92-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6036176
• PubChem ID: 130744575
• Update Time: 2025-07-23

1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde
• 1934484-92-0
• EN300-1622152

• Inchi： 1S/C11H16O/c1-3-4-7-11(9-12)8-5-6-10(11)2/h1,9-10H,4-8H2,2H3
• InChI Key： STWIDNVZUIWBDJ-UHFFFAOYSA-N
• SMILES： O=CC1(CCC#C)CCCC1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde

Comprehensive Overview of 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1934484-92-0)

1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1934484-92-0) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclopentane core and but-3-yn-1-yl side chain, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which combines a methyl group and an aldehyde functionality, makes it a valuable building block for drug discovery and material science applications.

The compound's CAS No. 1934484-92-0 is often searched in academic and industrial databases, reflecting its relevance in modern chemical research. Researchers are particularly interested in its potential applications in catalysis, asymmetric synthesis, and the development of bioactive molecules. Recent trends in green chemistry have also highlighted the importance of such intermediates in reducing synthetic steps and improving atom economy, aligning with the global push for sustainable practices.

One of the most frequently asked questions about 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde revolves around its synthetic routes and reactivity. The compound can be synthesized via Pd-catalyzed coupling reactions or through Grignard reagent modifications, offering flexibility in its production. Its aldehyde group is highly reactive, enabling further functionalization to create derivatives with tailored properties. This adaptability makes it a focal point for studies on structure-activity relationships (SAR) in medicinal chemistry.

In the context of AI-driven drug discovery, 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde has emerged as a candidate for virtual screening and molecular docking simulations. Computational chemists leverage its 3D structure to predict interactions with biological targets, accelerating the identification of potential therapeutics. This intersection of computational modeling and experimental validation underscores the compound's role in cutting-edge research.

Another area of interest is the compound's potential in flavor and fragrance industries. The cyclopentane scaffold is known to contribute to olfactory properties, and modifications of the aldehyde moiety can yield novel aroma compounds. This application aligns with consumer demand for natural-inspired and sustainable ingredients, driving innovation in the sector.

From a safety and handling perspective, 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde requires standard laboratory precautions, as with most organic aldehydes. Proper storage under inert conditions and avoidance of strong oxidizers are recommended to maintain its stability. These guidelines are critical for researchers and manufacturers aiming to integrate the compound into their workflows safely.

In summary, 1-(but-3-yn-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS No. 1934484-92-0) represents a multifaceted tool for chemists and material scientists. Its applications span pharmaceuticals, catalysis, and fragrance development, reflecting its adaptability and relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.